Cas no 3722-71-2 (6-chloro-3,4-dihydro-2H-1-benzopyran)

6-chloro-3,4-dihydro-2H-1-benzopyran structure
3722-71-2 structure
Product Name:6-chloro-3,4-dihydro-2H-1-benzopyran
CAS No:3722-71-2
MF:C9H9ClO
MW:168.620161771774
MDL:MFCD16037276
CID:1090747
PubChem ID:12725196
Update Time:2024-10-29

6-chloro-3,4-dihydro-2H-1-benzopyran Chemical and Physical Properties

Names and Identifiers

    • 6-chlorochroman
    • 2H-1-BENZOPYRAN,6-CHLORO-3,4-DIHYDRO
    • 6-chloro-3,4-dihydro-2H-chromene
    • 2H-1-benzopyran, 6-chloro-3,4-dihydro-
    • 6-Chlorochromane
    • DTXSID20508154
    • N11282
    • 3722-71-2
    • J3.665.818E
    • 6-Chloro-3,4-dihydro-2H-1-benzopyran
    • AKOS017517788
    • EN300-136707
    • SCHEMBL10549128
    • MFCD16037276
    • HS-8165
    • DB-307017
    • 6-chloro-3,4-dihydro-2H-1-benzopyran
    • MDL： MFCD16037276
    • Inchi： 1S/C9H9ClO/c10-8-3-4-9-7(6-8)2-1-5-11-9/h3-4,6H,1-2,5H2
    • InChI Key： KPQIWYXPCLLEIJ-UHFFFAOYSA-N
    • SMILES： ClC1C=CC2=C(C=1)CCCO2

Computed Properties

  • Exact Mass: 168.03427
  • Monoisotopic Mass: 168.0341926g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 138
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • PSA: 9.23

6-chloro-3,4-dihydro-2H-1-benzopyran Pricemore >>

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6-chloro-3,4-dihydro-2H-1-benzopyran Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:3722-71-2)6-chloro-3,4-dihydro-2H-1-benzopyran
Order Number:A1231903
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 19:27
Price ($):271
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:3722-71-2)6-chloro-3,4-dihydro-2H-1-benzopyran
A1231903
Purity:99%
Quantity:1g
Price ($):271
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